Cas no 36099-14-6 (3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid)

• Product Name: 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid
• CAS No: 36099-14-6
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 3046987
• PubChem ID: 651475
• Update Time: 2025-08-05

3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid
• SR-01000324652
• SR-01000324652-1
• HMS2187N23
• 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)propanoic acid
• HMS1695E05
• 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)oxy)propanoic acid
• BAS 03213225
• 36099-14-6
• SMR000012080
• AKOS000300394
• SCHEMBL1520283
• CHEMBL1406931
• CS-0365401
• 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)oxy)propanoicacid
• 3-(2,3-dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid, AldrichCPR
• MLS000027850

• MDL： MFCD05053651
• Inchi： 1S/C11H12O5/c12-11(13)3-4-14-8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7H,3-6H2,(H,12,13)
• InChI Key： NYPSUFSSNJPUNX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)OCCC(=O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65Ų

3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid

Comprehensive Overview of 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid (CAS No. 36099-14-6)

3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid, with the CAS number 36099-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name 3-DBDPA, belongs to the class of aryloxypropionic acids, which are known for their versatile applications in medicinal chemistry and crop protection. Its unique molecular structure, featuring a dihydrobenzodioxin moiety linked to a propionic acid chain, makes it a valuable intermediate in synthesizing bioactive molecules.

The growing interest in 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid is driven by its potential role in developing sustainable agrochemicals and pharmaceutical intermediates. Researchers are particularly intrigued by its ability to act as a precursor for herbicides and anti-inflammatory agents, aligning with the global demand for eco-friendly solutions. Recent studies highlight its compatibility with green chemistry principles, a hot topic in scientific communities aiming to reduce environmental impact.

One of the most frequently asked questions about CAS 36099-14-6 revolves around its synthesis methods and purity standards. Industrial-scale production typically involves etherification of dihydrobenzodioxin derivatives followed by carboxylation, ensuring high yields and minimal byproducts. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, a critical factor for regulatory compliance in pharmaceuticals.

In the context of drug discovery, 3-DBDPA has shown promise as a building block for non-steroidal anti-inflammatory drugs (NSAIDs). Its structural similarity to known COX-2 inhibitors has sparked investigations into its efficacy and safety profiles. This aligns with the rising consumer interest in pain management alternatives, a trending search topic in healthcare forums and academic databases.

From an SEO perspective, keywords such as "36099-14-6 supplier," "3-DBDPA applications," and "dihydrobenzodioxin derivatives" are highly relevant. These terms reflect user intent in sourcing the compound for research or industrial use. Additionally, discussions about its biodegradability and regulatory status resonate with environmentally conscious audiences, further enhancing the content's visibility.

The stability of 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid under various storage conditions is another area of interest. Proper handling recommendations include storage in cool, dry environments away from light, as its aryl ether linkage may degrade under prolonged exposure to heat. Such practical insights address common queries from laboratory technicians and quality control professionals.

Emerging trends in precision agriculture have also spotlighted this compound's derivatives as potential crop growth regulators. Its ability to modulate plant hormone pathways without residual toxicity makes it a candidate for next-generation sustainable farming solutions. This application is particularly timely, given the surge in searches for "organic farming inputs" and "low-impact pesticides."

In summary, 3-(2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-propionic acid (CAS 36099-14-6) represents a multifaceted compound with expanding relevance across industries. Its dual utility in pharmaceutical synthesis and agrochemical innovation positions it as a compound of strategic importance, worthy of continued exploration and investment.